![molecular formula C13H13N3O B7455264 azetidin-1-yl-(3-phenyl-1H-pyrazol-5-yl)methanone](/img/structure/B7455264.png)
azetidin-1-yl-(3-phenyl-1H-pyrazol-5-yl)methanone
Overview
Description
Azetidin-1-yl-(3-phenyl-1H-pyrazol-5-yl)methanone is a chemical compound with potential applications in scientific research. It belongs to the class of pyrazole derivatives and has been synthesized using various methods.
Scientific Research Applications
Antimicrobial and Antifungal Activities :
- Many derivatives of azetidinones, including those related to azetidin-1-yl-(3-phenyl-1H-pyrazol-5-yl)methanone, have shown significant antimicrobial and antifungal activities. These compounds were often compared with standard drugs like ciprofloxacin and fluconazole for their efficacy (Kumar et al., 2012); (Shah et al., 2014); (Hafez et al., 2016).
Central Nervous System (CNS) Depressants :
- Some derivatives have shown central nervous system depressant activity, potential anticonvulsant properties, and a low order of acute toxicity. Certain compounds also exhibited potential antipsychotic effects (Butler et al., 1984).
Enzyme Inhibitory Activity :
- A study on thiophene-based heterocyclic compounds related to azetidin-1-yl-(3-phenyl-1H-pyrazol-5-yl)methanone revealed notable enzyme inhibitory activities against acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and glutathione S-transferase (GST), with significant interactions at the enzyme active sites (Cetin et al., 2021).
Potential as Fungicides :
- Some derivatives have been synthesized and tested against fungal species, showing promising results as potential fungicides (Giri et al., 1989).
Drug Design and Docking Modeling :
- Research has been conducted on designing and docking modeling of derivatives for potential inhibition of antimicrobial target proteins (Behera.S. et al., 2014).
Synthesis and Characterization :
- Various studies have focused on the synthesis and characterization of these derivatives, which is crucial for understanding their potential applications (Cao et al., 2010).
properties
IUPAC Name |
azetidin-1-yl-(3-phenyl-1H-pyrazol-5-yl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O/c17-13(16-7-4-8-16)12-9-11(14-15-12)10-5-2-1-3-6-10/h1-3,5-6,9H,4,7-8H2,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHURNMRAJHIDSS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C1)C(=O)C2=CC(=NN2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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